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Physicochemical Properties of Glycyl-DL-serine
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Compound Focus: Glycyl-dl-serine

CAS No.: 687-38-7

Cat. No.: S750447

The table below summarizes the core quantitative data for Glycyl-DL-serine (CAS #687-38-7), which is

relevant for formulation and analytical development.

Property Value

CAS Registry Number 687-38-7 [1] [2] [3]
Molecular Formula CsH10N204 [1] [2] [3]
Molecular Weight 162.14 g/mol [1] [2] [3]
pKa (at 25°C) 2.98 [1] [2] [3]

Melting Point 207 °C [2] [3]

Density (estimate) 1.4394 g/lcm? [2] [3]
Water Solubility Slightly soluble [2] [3]
Recommended Storage -20°C [1][2] [3]

Experimental Context & Methodologies
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The provided search results include details on experimental approaches used to determine the

thermodynamic properties of Glycyl-DL-serine and related peptides.

e Key Measured Properties: The primary thermodynamic properties studied for Glycyl-DL-serine in
agueous solution are its partial molar volume (V2°) and partial molar heat capacity (Cp,z2°) at 25°C
[4].

¢ Research Objective: A key goal of these experiments was to estimate the contributions of
individual amino acid side chains to the overall thermodynamic properties of glycyl dipeptides (Gly-
X). For these dipeptides, both V2° and Cp,2° were found to be a linear function of the corresponding
property for the amino acid X [4].

¢ Broader Experimental Framework: Research on glycyl peptides, including Glycyl-DL-serine,
involves determining the dissociation constant (pKz) of the ammonium group (NHs*) across a
temperature range (e.g., 5-50°C) using electromotive force (emf) measurements of cells without
liquid junction. These cells employ hydrogen electrodes and silver-silver bromide electrodes.
The thermodynamic quantities AH°, ACp°®, and AS° are then derived from the temperature coefficients
of the dissociation constants [5].

The following diagram maps the logical workflow of a typical study investigating the thermodynamic

properties of dipeptides like Glycyl-DL-serine.
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Study: Thermodynamic Properties
of Dipeptides

Method A: Partial Molar Method B: pK2 Determination via
Volume & Heat Capacity EMF Cells (H2 & Ag/AgBr electrodes)

Result: Linear Relationship Result: Thermodynamic Quantities
Dipeptide Property vs. Amino Acid X (AH®, ACp®, AS®)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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